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Compound of Interest

Compound Name: Melagatran-d11

Cat. No.: B1153867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Melagatran-d11. As a deuterated compound intended for research purposes, specific safety

and disposal data are often limited. Therefore, the following procedures are based on

established best practices for the handling of novel or uncharacterized laboratory chemicals.

The primary directive is to treat Melagatran-d11 as a potentially hazardous substance and to

consult with your institution's Environmental Health and Safety (EHS) office before any disposal

action is taken.

Immediate Safety and Handling Protocol
Prior to disposal, it is crucial to manage Melagatran-d11 safely. Due to the absence of a

specific Safety Data Sheet (SDS) for the deuterated form, the hazard classifications for the

parent compound, melagatran, should be considered as a minimum precaution. Melagatran is

classified as a skin, eye, and respiratory irritant.

Key Handling Principles:

Engineering Controls: Handle Melagatran-d11 in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.
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Spill Management: In the event of a spill, avoid generating dust. Carefully clean the area with

a damp cloth or absorbent material, and collect all contaminated materials for disposal as

hazardous waste. Notify your EHS office of any significant spill.

Step-by-Step Disposal Procedure
Disposal of Melagatran-d11 must comply with local, state, and federal regulations. The

following is a generalized procedure that should be adapted to your institution's specific

guidelines.

Consult Your EHS Office: This is the most critical step. Your institution's EHS professionals

are the definitive resource for chemical waste disposal procedures and can provide guidance

based on the specific regulations that apply to your facility.

Waste Identification and Classification:

Treat Melagatran-d11 as a hazardous chemical waste.

Do not mix it with other waste streams unless explicitly approved by your EHS office.

Incompatible wastes can react dangerously.[1][2]

Containerization and Labeling:

Solid Waste: Collect solid Melagatran-d11, as well as any materials contaminated with it

(e.g., weighing paper, pipette tips, gloves), in a designated, leak-proof container.[1][3] The

container must be compatible with the chemical.

Liquid Waste: If Melagatran-d11 is in solution, collect it in a sealed, leak-proof container,

such as a glass or polyethylene bottle. Use secondary containment to prevent spills.[1][2]

Labeling: Clearly label the waste container as "Hazardous Waste" and identify the

contents, including "Melagatran-d11" and the solvent if applicable. Ensure the label

includes the accumulation start date.[1][2]

Storage:

Store the sealed waste container in a designated satellite accumulation area within your

laboratory.
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Ensure the storage area is secure and away from incompatible materials.[1][2]

Waste Pickup:

Once the container is full or has reached the storage time limit set by your institution,

request a waste pickup from your EHS office.[1]

Disposal of Empty Containers: Empty containers that held Melagatran-d11 must also be

disposed of properly. Generally, containers should be triple-rinsed with a suitable solvent.[4]

The first rinsate must be collected and disposed of as hazardous waste.[1] After thorough

rinsing and air-drying, and with all labels defaced or removed, the container may be disposed

of as regular laboratory glass or solid waste, in accordance with institutional policy.[1][4]

Chemical and Physical Properties of Melagatran
The following data pertains to the non-deuterated parent compound, melagatran. This

information should be used as a reference, with the understanding that the properties of

Melagatran-d11 may vary slightly.

Property Value Source

Molecular Formula C₂₂H₃₁N₅O₄ ChemicalBook

Molecular Weight 429.51 g/mol ChemicalBook

Appearance White Solid ChemicalBook

Melting Point 198-200°C ChemicalBook

Density (Predicted) 1.41 ± 0.1 g/cm³ ChemicalBook

Solubility
DMSO: Sparingly soluble (1-10

mg/ml)
Cayman Chemical

GHS Hazard Codes

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

PubChem

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB41176409_EN.htm
https://www.caymanchem.com/product/9002300/melagatran
https://m.chemicalbook.com/ProductChemicalPropertiesCB41176409_EN.htm
https://www.benchchem.com/product/b1153867?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Melagatran
https://m.chemicalbook.com/ProductChemicalPropertiesCB41176409_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB41176409_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Melagatran
https://www.benchchem.com/product/b1153867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like Melagatran-d11, where a specific SDS is not available.
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Caption: Disposal decision workflow for Melagatran-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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